Cas no 20316-84-1 (Argyrophilic acid)
Argyrophilic acid structure
Product Name:Argyrophilic acid
CAS No:20316-84-1
MF:C20H30O2
MW:302.451006412506
CID:909545
PubChem ID:159887
Update Time:2024-02-29
Argyrophilic acid Chemical and Physical Properties
Names and Identifiers
-
- argyrophilic acid
- Isocunabic acid
- Acide kaurenique
- (-)-Kaurnenoic acid
- Kaur-16-en-18-oic acid, (4-beta)-
- 20316-84-1
- DTXSID50942466
- (4-beta)-Kaur-16-en-18-oic acid
- (1S,4S,5S,9S,10R)-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- CHEMBL480983
- ent-Kaur-16-en-19-oic acid
- Kaur-16-en-19-oic acid
- CHEMBL1076299
- 4-epi-kaurenic acid
- AKOS040750568
- Dataset-S1.327
- Cunabic acid
- ConMedNP.2305
- ConMedNP.2306
- ConMedNP.2307
- Dataset-S1.384
- Kaurenoic acid
- Kaur-16-en-18-oic acid
- (-)-Kaur-16-en-19-oic acid
- (5beta,8alpha,9beta,10alpha,13alpha)-kaur-16-en-18-oic acid
- Kauren-19-oic acid
- ent-Kauren-19-oic acid
- Kaurenic acid
- ent-Kaurenoic acid
- ent-Kaur-16(17)-en-19-oic acid
- Argyrophilic acid
-
- Inchi： 1S/C20H30O2/c1-13-11-20-10-7-15-18(2,16(20)6-5-14(13)12-20)8-4-9-19(15,3)17(21)22/h14-16H,1,4-12H2,2-3H3,(H,21,22)/t14?,15-,16-,18+,19-,20+/m0/s1
- InChI Key： NIKHGUQULKYIGE-LFVVLLIQSA-N
- SMILES： OC([C@@]1(C)CCC[C@]2(C)[C@@H]1CC[C@]13CC(=C)C(CC[C@H]12)C3)=O
Computed Properties
- Exact Mass: 302.22458
- Monoisotopic Mass: 302.22458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 5.4
Experimental Properties
- Density: 1.1
- Boiling Point: 426.6°C at 760 mmHg
- Flash Point: 202.8°C
- Refractive Index: 1.55
Argyrophilic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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